2-[(1H-Imidazole-2-sulfinyl)methyl]-N-methylaniline

• CAS RN: 128936-03-8
• Molecular Formula: C11H13N3OS
• Molecular Weight: 235.31 g/mol
• IUPAC Name: 2-(1H-imidazol-2-ylsulfinylmethyl)-N-methylaniline
• InChI: InChI=1S/C11H13N3OS/c1-12-10-5-3-2-4-9(10)8-16(15)11-13-6-7-14-11/h2-7,12H,8H2,1H3,(H,13,14)
• InChI Key: NGQOOKJHDRGPMR-UHFFFAOYSA-N
• Canonical SMILES: CNC1=CC=CC=C1CS(=O)C2=NC=CN2

Description

2-[(1H-Imidazole-2-sulfinyl)methyl]-N-methylaniline is a useful research compound. Its molecular formula is C11H13N3OS and its molecular weight is 235.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 900 mg (4.11 mmol) of 2-(2-methylaminobenzylthio)imidazole in a mixture of 40 ml of chloroform and 10 ml of methanol was portionwise added under chilling with ice 880 mg (4.11 mmol, purity 80%) of m-chloroperbenzoic acid. The mixture was then stirred for 30 min. To the stirred mixture was added a saturated aqueous sodium hydrogencarbonate. The resulting aqueous solution was subjected to extraction with 50 ml of chloroform. The chloroform portion was taken out and the subjected to extraction with three portions of 10 ml of 0.1N aqueous NaOH and one portion of 20 ml of 0.1N aqueous NaOH to transfer a product into the aqueous fractions. The last three aqueous fractions were combined and made ammonia-alkaline by addition of 20% aqueous ammonium chloride to precipitate a crystalline product. The product was collected, washed sufficiently with water and dried under reduced pressure at room temperature to give 637 mg of the desired compound as a pale yellow crystalline product, yield 66%.